![molecular formula C16H24N2O4S B4984211 N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide](/img/structure/B4984211.png)
N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide, also known as A-317491, is a selective antagonist of the purinergic receptor P2X3. This compound has been extensively studied for its potential therapeutic applications in pain management and other disorders related to sensory nerves.
Mechanism of Action
N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide acts as a selective antagonist of the purinergic receptor P2X3, which is involved in the transmission of pain signals in sensory nerves. By blocking this receptor, N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide can reduce the sensitivity of sensory nerves and alleviate pain and inflammation.
Biochemical and Physiological Effects:
N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide has been shown to reduce the activity of sensory nerves in various animal models, leading to a reduction in pain and inflammation. It has also been shown to reduce the release of neurotransmitters such as substance P and calcitonin gene-related peptide, which are involved in pain signaling. Additionally, N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide has been shown to have anti-inflammatory effects, reducing the production of cytokines and other inflammatory mediators.
Advantages and Limitations for Lab Experiments
The main advantage of N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide is its selectivity for the P2X3 receptor, which minimizes off-target effects and reduces the risk of toxicity. However, its complex synthesis and limited availability can make it difficult to use in certain experiments. Additionally, its effectiveness may vary depending on the specific animal model or cell type being studied.
Future Directions
There are several potential future directions for research on N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide. One area of interest is the development of more potent and selective P2X3 antagonists with improved pharmacokinetic properties. Another area of interest is the investigation of the role of P2X3 receptors in other sensory disorders, such as itch and taste. Finally, the potential use of N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide in combination with other pain medications or anti-inflammatory agents is also an area of active research.
Synthesis Methods
The synthesis of N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide involves a series of chemical reactions that require specialized equipment and expertise. The most common method involves the reaction of 2-chloro-5-nitrobenzoic acid with isobutylamine, followed by a series of steps involving reduction, acylation, and sulfonylation. The final product is purified using column chromatography and characterized using various analytical techniques.
Scientific Research Applications
N-isobutyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide has been widely studied for its potential use in pain management and other sensory disorders. In preclinical studies, this compound has been shown to reduce pain and inflammation in animal models of neuropathic pain, migraine, and other conditions. It has also been investigated for its potential use in bladder dysfunction, asthma, and other respiratory disorders.
properties
IUPAC Name |
2-methyl-N-(2-methylpropyl)-5-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O4S/c1-12(2)11-17-16(19)15-10-14(5-4-13(15)3)23(20,21)18-6-8-22-9-7-18/h4-5,10,12H,6-9,11H2,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSZLAGWPOXITKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)C(=O)NCC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.